Cas no 2639411-70-2 (tert-butyl 5-amino-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylate)

• Product Name: tert-butyl 5-amino-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2639411-70-2
• MF: C₁₄H₁₈N₄O₃
• MW: 290.317722797394
• CID: 5664732
• PubChem ID: 165903281
• Update Time: 2025-10-22

tert-butyl 5-amino-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-amino-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylate
• EN300-27728168
• 2639411-70-2

• Inchi： 1S/C14H18N4O3/c1-14(2,3)21-13(19)11-12(15)18(17-16-11)9-5-7-10(20-4)8-6-9/h5-8H,15H2,1-4H3
• InChI Key： MKANBRQBLYAZSP-UHFFFAOYSA-N
• SMILES： O(C(C1=C(N)N(C2C=CC(=CC=2)OC)N=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 290.13789045g/mol
• Monoisotopic Mass: 290.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 92.3Ų

Additional information on tert-butyl 5-amino-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylate

Introduction to Tert-butyl 5-amino-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2639411-70-2)

Tert-butyl 5-amino-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2639411-70-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazole class, which is well-known for its diverse biological activities and potential therapeutic applications. The presence of a tert-butyl group and an amino substituent at the 5-position of the triazole ring enhances its structural complexity and functional versatility, making it a valuable scaffold for drug discovery and development.

The molecular structure of tert-butyl 5-amino-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylate incorporates several key functional groups that contribute to its unique chemical properties. The tert-butyl group provides steric hindrance, which can influence the compound's solubility and metabolic stability. The amino group at the 5-position serves as a potential site for further chemical modifications, allowing for the synthesis of derivatives with enhanced biological activity. Additionally, the 4-methoxyphenyl moiety introduces a hydrophobic aromatic ring that can interact with biological targets, thereby modulating the compound's pharmacokinetic profile.

In recent years, there has been growing interest in the development of novel triazole-based compounds due to their broad spectrum of biological activities. Research has demonstrated that triazoles exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for treating a wide range of diseases. Specifically, tert-butyl 5-amino-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylate has shown potential in preclinical studies as an inhibitor of certain kinases and other enzymes involved in cancer progression. Its ability to interact with these targets suggests that it may have therapeutic applications in oncology.

The synthesis of tert-butyl 5-amino-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the amino group and the tert-butyl group necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex triazole core efficiently. These synthetic strategies highlight the compound's structural complexity and underscore the expertise required for its preparation.

The pharmacological properties of tert-butyl 5-amino-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylate have been extensively studied in vitro and in vivo. Initial studies have revealed that this compound exhibits inhibitory activity against several kinases associated with cancer cell proliferation. Additionally, it has shown promise in reducing inflammation by modulating immune cell function. These findings suggest that tert-butyl 5-amino-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylate could be a valuable lead compound for developing new therapeutic agents.

The chemical stability of this compound is another critical aspect that has been investigated. The presence of both polar and non-polar functional groups necessitates careful storage conditions to prevent degradation. Studies have shown that tert-butyl 5-amino-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylate maintains its integrity under controlled temperature and humidity conditions, making it suitable for further development as a pharmaceutical intermediate.

In conclusion, tert-butyl 5-amino-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2639411-70-2) is a structurally complex and functionally versatile compound with significant potential in pharmaceutical research. Its unique chemical properties make it an attractive scaffold for drug discovery, particularly in oncology and immunology. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.